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Compound of Interest

Compound Name: Etrasimod Arginine

Cat. No.: B607386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Etrasimod, a selective sphingosine-1-phosphate (S1P) receptor modulator, is a compound of

significant interest in the research of autoimmune and inflammatory diseases.[1][2][3] As an

orally available agonist for S1P receptors 1, 4, and 5, it plays a crucial role in regulating

immune cell trafficking.[4] Proper preparation of stock solutions is critical for obtaining accurate

and reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Etrasimod Arginine stock solutions in Dimethyl

Sulfoxide (DMSO).

Physicochemical Properties and Solubility
Etrasimod Arginine (APD334 L-Arginine) is a white to light brown solid.[4] Understanding its

fundamental properties is essential for accurate stock solution preparation.

Table 1: Physicochemical Properties of Etrasimod Arginine
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Property Value Source

Molecular Formula C₃₂H₄₀F₃N₅O₅

Molecular Weight 631.69 g/mol

Appearance
White to beige/light brown

solid/powder

Purity (HPLC) ≥98%

Etrasimod Arginine exhibits good solubility in organic solvents like DMSO and

Dimethylformamide (DMF). However, its solubility in aqueous solutions is limited, though

improved compared to its free acid form. For aqueous-based assays, it is recommended to first

dissolve the compound in DMSO and then dilute it with the aqueous buffer.

Table 2: Solubility Data for Etrasimod Arginine

Solvent Solubility Notes Source

DMSO ~30 mg/mL -

DMSO 2 mg/mL Warmed to clear

Ethanol ~12.5 mg/mL -

Methanol 20 mg/mL
Clear, colorless to

faintly yellow

Water Slightly soluble

49.00-51.00 mg/mL,

clear to very slightly

hazy

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL

After initial dissolution

in DMSO

Note on Solubility Discrepancy in DMSO: Different sources report varying solubility of

Etrasimod Arginine in DMSO. It is advisable to start with a lower concentration and gradually

increase, or to warm the solution as suggested by some suppliers, to ensure complete

dissolution.
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Experimental Protocol: Preparation of a 10 mM
Etrasimod Arginine Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of Etrasimod Arginine in

DMSO. This concentration is a common starting point for subsequent dilutions for in vitro

experiments.

Materials:

Etrasimod Arginine powder (CAS: 1206123-97-8)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Allow the vial of Etrasimod Arginine powder to equilibrate to room temperature before

opening to prevent condensation.

If the powder is dispersed and adhering to the vial walls, centrifuge the vial briefly at a low

speed (e.g., 3000 rpm for a few minutes) to collect the powder at the bottom.

Calculating the Required Mass:
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To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001

L x 631.69 g/mol x 1000 mg/g = 6.32 mg

Weighing the Compound:

Carefully weigh out the calculated amount of Etrasimod Arginine powder and transfer it

to a sterile microcentrifuge tube or vial.

Dissolving in DMSO:

Add the desired volume of DMSO to the tube containing the powder. For the example

above, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

If the solution does not become clear, gentle warming in a water bath (37°C) may be

required to aid dissolution. Visually inspect the solution to ensure no particulates are

present.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Workflow for Preparing Etrasimod Arginine Stock Solution
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Preparation

Storage & Use

Start: Equilibrate Etrasimod Arginine Powder

Weigh Required Mass of Etrasimod Arginine

Calculate Mass for Desired Concentration

Add Anhydrous DMSO

Vortex to Dissolve (Warm if Necessary)

Aliquot into Single-Use Tubes

Ensure Complete Dissolution

Store at -20°C or -80°C

Dilute for Working Solution

Thaw a Single Aliquot

Click to download full resolution via product page

Caption: Workflow for preparing and storing Etrasimod Arginine stock solution.
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Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the Etrasimod Arginine stock

solution.

Table 3: Recommended Storage Conditions

Form
Short-Term (days
to weeks)

Long-Term
(months to years)

Source

Powder 0 - 4°C, dry and dark -20°C, dry and dark

DMSO Stock Solution 0 - 4°C -20°C or -80°C

Stability Notes:

Etrasimod Arginine is stable for several weeks during ordinary shipping at ambient

temperatures.

Stock solutions in DMSO are generally stable for up to 6 months at -80°C and for 1 month at

-20°C. It is recommended to re-examine the solution's efficacy if stored for longer periods.

Avoid repeated freeze-thaw cycles of the stock solution.

Aqueous solutions of Etrasimod Arginine are not recommended for storage for more than

one day.

Safety and Handling Precautions
Etrasimod Arginine should be handled with care in a laboratory setting.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling the compound.

Ventilation: Handle the powder and stock solution in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust or aerosols.
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Contact: Avoid contact with skin and eyes. In case of contact, rinse the affected area

thoroughly with water.

Ingestion: Do not ingest. If ingestion occurs, seek immediate medical attention.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Do not discharge into sewer systems.

Application in Cell-Based Assays
When preparing working solutions for cell-based assays from the DMSO stock, it is crucial to

manage the final DMSO concentration.

Dilution: Dilute the DMSO stock solution in the appropriate cell culture medium to achieve

the desired final concentration of Etrasimod Arginine.

DMSO Toxicity: The final concentration of DMSO in the cell culture medium should typically

be kept below 0.5% to avoid cellular toxicity.

Control: A vehicle control (culture medium with the same final concentration of DMSO)

should always be included in experiments to account for any effects of the solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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